Cas no 1691176-41-6 ((4-Methoxy-2,2-dimethylbutyl)(3-methoxypropyl)amine)

• Product Name: (4-Methoxy-2,2-dimethylbutyl)(3-methoxypropyl)amine
• CAS No: 1691176-41-6
• MF: C₁₁H₂₅NO₂
• MW: 203.321703672409
• CID: 6466687
• PubChem ID: 105891913
• Update Time: 2025-10-29

(4-Methoxy-2,2-dimethylbutyl)(3-methoxypropyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-800480
• (4-methoxy-2,2-dimethylbutyl)(3-methoxypropyl)amine
• 1691176-41-6
• (4-Methoxy-2,2-dimethylbutyl)(3-methoxypropyl)amine

• Inchi： 1S/C11H25NO2/c1-11(2,6-9-14-4)10-12-7-5-8-13-3/h12H,5-10H2,1-4H3
• InChI Key： SKEQSFKCUOAMFC-UHFFFAOYSA-N
• SMILES： O(C)CCC(C)(C)CNCCCOC

Computed Properties

• Exact Mass: 203.188529040g/mol
• Monoisotopic Mass: 203.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.5Ų

Additional information on (4-Methoxy-2,2-dimethylbutyl)(3-methoxypropyl)amine

Introduction to (4-Methoxy-2,2-dimethylbutyl)(3-methoxypropyl)amine and Its Significance in Modern Chemical Research

(4-Methoxy-2,2-dimethylbutyl)(3-methoxypropyl)amine, with the CAS number 1691176-41-6, is a compound of growing interest in the field of chemical and pharmaceutical research. This amine derivative exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel biochemical agents and therapeutic interventions.

The compound's molecular structure, characterized by the presence of two distinct alkyl chains—a 4-methoxy-2,2-dimethylbutyl group and a 3-methoxypropyl group—provides it with a high degree of flexibility and reactivity. This structural feature is particularly advantageous in the design of molecules that require specific interactions with biological targets, such as enzymes or receptors. The methoxy substituents further enhance its potential by introducing polarity and hydrogen bonding capabilities, which can be crucial for optimizing binding affinities and pharmacokinetic profiles.

In recent years, there has been significant interest in amine derivatives as intermediates in drug synthesis. The versatility of (4-Methoxy-2,2-dimethylbutyl)(3-methoxypropyl)amine makes it a promising building block for constructing more complex molecules. Researchers have leveraged its reactivity to develop novel scaffolds that exhibit improved solubility, reduced toxicity, and enhanced bioavailability—key factors in the quest for effective pharmaceuticals.

One of the most compelling aspects of this compound is its potential application in the field of medicinal chemistry. The combination of bulkier alkyl groups and methoxy substituents allows for fine-tuning of physicochemical properties, which is essential for achieving desired pharmacological effects. For instance, studies have shown that derivatives of this compound can serve as potent inhibitors of various enzymatic pathways implicated in diseases such as cancer, inflammation, and neurodegeneration. The ability to modulate these pathways offers a strategic advantage in the development of targeted therapies.

The synthesis of (4-Methoxy-2,2-dimethylbutyl)(3-methoxypropyl)amine presents an interesting challenge due to its complex structure. Advanced synthetic methodologies, including cross-coupling reactions and transition metal catalysis, have been employed to achieve high yields and purity. These techniques not only facilitate the production of the compound but also provide insights into its reactivity patterns, which can inform further derivatization efforts.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior. Molecular modeling studies have revealed that its interaction with biological targets follows specific recognition mechanisms. These insights are invaluable for designing analogs with improved properties. For example, virtual screening techniques have been used to identify structural modifications that could enhance binding affinity or selectivity against particular targets.

The pharmaceutical industry has taken note of the potential of (4-Methoxy-2,2-dimethylbutyl)(3-methoxypropyl)amine as a lead compound. Several companies are exploring its use in developing new drugs aimed at treating a range of disorders. Early-stage clinical trials have shown promising results in preclinical models, indicating its therapeutic potential. These findings underscore the importance of continued research into this compound and its derivatives.

Beyond pharmaceutical applications, this compound has found utility in other areas such as agrochemicals and material science. Its structural features make it a suitable candidate for developing novel pesticides or surfactants with improved performance characteristics. Additionally, its ability to form stable complexes with metals has led to investigations into its use as a ligand in catalytic systems.

The environmental impact of using (4-Methoxy-2,2-dimethylbutyl)(3-methoxypropyl)amine as a chemical intermediate is also a subject of interest. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry aimed at promoting environmentally responsible practices.

In conclusion, (4-Methoxy-2,2-dimethylbutyl)(3-methoxypropyl)amine (CAS no 1691176-41-6) represents a significant advancement in chemical research with far-reaching implications for medicine and industry. Its unique structural attributes and versatile reactivity position it as a cornerstone molecule for future discoveries. As research progresses, we can expect to see even more innovative applications emerge from this remarkable compound.